Cas no 40084-31-9 (2,6-Di-tert-butyl-4-iodophenol)
40084-31-9 structure
Product Name:2,6-Di-tert-butyl-4-iodophenol
CAS No:40084-31-9
MF:C14H21IO
MW:332.220416784287
CID:2825855
PubChem ID:13193501
Update Time:2025-04-21
2,6-Di-tert-butyl-4-iodophenol Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2,6-bis(1,1-dimethylethyl)-4-iodo-
- DTXSID10526226
- 2,6-di-tert-butyl-4-iodophenol
- SCHEMBL12574779
- 40084-31-9
- 2,6-Di-tert-butyl-4-iodophenol
-
- Inchi: 1S/C14H21IO/c1-13(2,3)10-7-9(15)8-11(12(10)16)14(4,5)6/h7-8,16H,1-6H3
- InChI Key: YMQZVMMEASMOCG-UHFFFAOYSA-N
- SMILES: IC1C=C(C(=C(C=1)C(C)(C)C)O)C(C)(C)C
Computed Properties
- Exact Mass: 332.06371Da
- Monoisotopic Mass: 332.06371Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 20.2Ų
2,6-Di-tert-butyl-4-iodophenol Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
40084-31-9 (2,6-Di-tert-butyl-4-iodophenol) Related Products
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